Cas no 881027-15-2 (6-fluoro-3-[4-(trifluoromethyl)phenyl]-1,2-benzoxazole)

• Product Name: 6-fluoro-3-[4-(trifluoromethyl)phenyl]-1,2-benzoxazole
• CAS No: 881027-15-2
• MF: C₁₄H₇F₄NO
• MW: 281.205097436905
• MDL: MFCD18452055
• CID: 1916752
• PubChem ID: 57978451
• Update Time: 2025-10-22

6-fluoro-3-[4-(trifluoromethyl)phenyl]-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-[4-(trifluoromethyl)phenyl]-1,2-benzoxazole
• XEPZLGQZGCBSRE-UHFFFAOYSA-N
• 881027-15-2
• SCHEMBL13070033
• DB-333529
• 6-fluoro-3-(4-(trifluoromethyl)phenyl)benzo[d]isoxazole
• AKOS015969615

• MDL： MFCD18452055
• Inchi： 1S/C14H7F4NO/c15-10-5-6-11-12(7-10)20-19-13(11)8-1-3-9(4-2-8)14(16,17)18/h1-7H
• InChI Key： XEPZLGQZGCBSRE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)ON=C2C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 281.046
• Monoisotopic Mass: 281.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 4.4

Additional information on 6-fluoro-3-[4-(trifluoromethyl)phenyl]-1,2-benzoxazole

6-Fluoro-3-[4-(Trifluoromethyl)Phenyl]-1,2-Benzoxazole: A Comprehensive Overview

The compound CAS No. 881027-15-2, also known as 6-fluoro-3-[4-(trifluoromethyl)phenyl]-1,2-benzoxazole, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds characterized by a benzene ring fused to an oxazole ring. The presence of fluorine and trifluoromethyl groups in its structure confers unique electronic and physical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of benzoxazole derivatives in drug discovery, particularly in the development of anticancer agents and antimicrobial compounds. The fluorine atom at the 6-position of the benzene ring enhances the molecule's lipophilicity, which is a critical factor for drug bioavailability. Additionally, the trifluoromethyl group at the 4-position of the phenyl ring contributes to increased stability and selectivity in biological systems.

The synthesis of 6-fluoro-3-[4-(trifluoromethyl)phenyl]-1,2-benzoxazole typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have explored various synthetic pathways to optimize yield and purity, with some methods incorporating microwave-assisted synthesis to accelerate reaction times while maintaining high efficiency.

In terms of applications, this compound has shown promise in fluorescence sensing due to its ability to emit light under specific conditions. Its photophysical properties make it a candidate for use in sensors detecting heavy metal ions or other analytes in environmental monitoring systems.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies reveal that the fluorine and trifluoromethyl groups significantly influence the molecule's frontier molecular orbitals, which are crucial for its reactivity in chemical transformations.

The integration of experimental and computational approaches has been instrumental in understanding the behavior of CAS No. 881027-15-2. Such interdisciplinary research not only advances our knowledge of benzoxazole derivatives but also paves the way for their application in emerging technologies such as optoelectronics and biotechnology.

In conclusion, 6-fluoro-3-[4-(trifluoromethyl)phenyl]-1,2-benzoxazole stands out as a versatile compound with diverse potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and functionalities, underscoring its importance in contemporary chemical science.